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Introduction
Caprylyl pyrrolidone, also known as 1-octyl-2-pyrrolidone, is a potent penetration enhancer

utilized in the formulation of transdermal drug delivery systems (TDDS). Its primary function is

to reversibly reduce the barrier function of the stratum corneum, the outermost layer of the skin,

thereby facilitating the permeation of active pharmaceutical ingredients (APIs) into the systemic

circulation. This document provides detailed application notes, experimental protocols, and

quantitative data on the use of caprylyl pyrrolidone in transdermal patch formulations.

Mechanism of Action
Caprylyl pyrrolidone enhances skin permeation through a multi-faceted mechanism primarily

targeting the lipid-rich intercellular matrix of the stratum corneum. The proposed mechanisms

include:

Increased Drug Partitioning: The lipophilic octyl chain of caprylyl pyrrolidone integrates into

the lipid bilayers of the stratum corneum, creating a more favorable environment for the

partitioning of drug molecules from the patch into the skin.[1]

Lipid Bilayer Fluidization: By inserting itself among the organized lipid chains, caprylyl
pyrrolidone disrupts the highly ordered structure, leading to an increase in the fluidity of the
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lipid bilayers. This disruption creates more "free volume" within the lipid matrix, allowing for

easier diffusion of drug molecules.

Interaction with Keratin: While the primary interaction is with lipids, some evidence suggests

that pyrrolidone derivatives may also interact with intracellular keratin, potentially causing

conformational changes that contribute to increased permeability.

The following diagram illustrates the proposed mechanism of action of caprylyl pyrrolidone as

a penetration enhancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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